2-Oxoindoline-5-carbohydrazide
Cat. No. B8372429
M. Wt: 191.19 g/mol
InChI Key: YXZCAHBFUUHLSI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09227962B2
Procedure details
To a solution of methyl 2-oxoindoline-5-carboxylate (0.40 g, 4.8 mmol) in EtOH (8 ml) was added hydrazine monohydrate (2 ml), and the mixture was stirred for 6 h at 80° C. The mixture was cooled to room temperature, and the resulting precipitate was filtered and dried to afford 2-oxoindoline-5-carbohydrazide (0.25 g, 63%).
Yield
63%
Identifiers
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REACTION_CXSMILES
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[O:1]=[C:2]1[CH2:10][C:9]2[C:4](=[CH:5][CH:6]=[C:7]([C:11]([O:13]C)=O)[CH:8]=2)[NH:3]1.O.[NH2:16][NH2:17]>CCO>[O:1]=[C:2]1[CH2:10][C:9]2[C:4](=[CH:5][CH:6]=[C:7]([C:11]([NH:16][NH2:17])=[O:13])[CH:8]=2)[NH:3]1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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0.4 g
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Type
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reactant
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Smiles
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O=C1NC2=CC=C(C=C2C1)C(=O)OC
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Name
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Quantity
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2 mL
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Type
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reactant
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Smiles
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O.NN
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Name
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Quantity
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8 mL
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Type
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solvent
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Smiles
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CCO
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred for 6 h at 80° C
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was cooled to room temperature
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FILTRATION
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Type
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FILTRATION
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Details
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the resulting precipitate was filtered
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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Outcomes
Product
Details
Reaction Time |
6 h |
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Name
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|
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Type
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product
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Smiles
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O=C1NC2=CC=C(C=C2C1)C(=O)NN
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.25 g | |
| YIELD: PERCENTYIELD | 63% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
